Cas no 947533-68-8 (8-bromo-2-tert-butylimidazo[1,2-a]pyridine)

• Product Name: 8-bromo-2-tert-butylimidazo[1,2-a]pyridine
• CAS No: 947533-68-8
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 1984841
• PubChem ID: 45158636
• Update Time: 2025-06-14

8-bromo-2-tert-butylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-tert-butylimidazo[1,2-a]pyridine
• 8-Bromo-2-tert-butyl-imidazo[1,2-a]pyridine
• CTK5H7056
• AG-H-90962
• 8-Bromo-2-(tert-butyl)imidazo[1,2-a]pyridine
• 947533-68-8
• DTXSID70669608
• AKOS017554684

• Inchi： 1S/C11H13BrN2/c1-11(2,3)9-7-14-6-4-5-8(12)10(14)13-9/h4-7H,1-3H3
• InChI Key： RKXTXRLORCHZHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=NC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 252.02600
• Monoisotopic Mass: 252.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3A^2
• XLogP3: 4.2

Experimental Properties

• PSA: 17.30000
• LogP: 3.39430

Additional information on 8-bromo-2-tert-butylimidazo[1,2-a]pyridine

Comprehensive Overview of 8-bromo-2-tert-butylimidazo[1,2-a]pyridine (CAS No. 947533-68-8)

8-bromo-2-tert-butylimidazo[1,2-a]pyridine (CAS No. 947533-68-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This imidazo[1,2-a]pyridine derivative is characterized by the presence of a bromine atom at the 8-position and a tert-butyl group at the 2-position, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular framework, imidazo[1,2-a]pyridine, is a privileged scaffold in medicinal chemistry. Its structural versatility allows for modifications that can enhance bioavailability and target specificity. The 8-bromo substitution introduces a reactive handle for further functionalization, making it a valuable intermediate in synthetic chemistry. Meanwhile, the tert-butyl group provides steric bulk, which can influence the compound's binding affinity to biological targets. These features make 8-bromo-2-tert-butylimidazo[1,2-a]pyridine a subject of interest in the design of novel therapeutic agents.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their potential in treating diseases such as cancer and infectious diseases. A search trend analysis reveals that queries like "imidazo[1,2-a]pyridine synthesis" and "8-bromo-2-tert-butylimidazo[1,2-a]pyridine applications" are on the rise, reflecting the scientific community's growing curiosity. This compound's relevance is further highlighted by its inclusion in studies exploring small molecule inhibitors and structure-activity relationships (SAR).

From a synthetic perspective, 8-bromo-2-tert-butylimidazo[1,2-a]pyridine can be prepared via multi-step organic reactions, including cyclization and halogenation. Its CAS No. 947533-68-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under standard laboratory conditions makes it a practical choice for researchers focusing on heterocyclic chemistry and drug design.

Beyond pharmaceuticals, 8-bromo-2-tert-butylimidazo[1,2-a]pyridine has potential applications in material science. Its aromatic system and functional groups make it a candidate for developing organic electronic materials or fluorescent probes. This versatility aligns with the broader trend of repurposing pharmacologically active scaffolds for non-medical uses, a topic frequently searched in academic and industrial circles.

Quality control and characterization of 8-bromo-2-tert-butylimidazo[1,2-a]pyridine are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structure. These analytical methods are often discussed in forums and publications, addressing common questions like "how to characterize imidazo[1,2-a]pyridine derivatives" or "best practices for handling brominated compounds."

In conclusion, 8-bromo-2-tert-butylimidazo[1,2-a]pyridine (CAS No. 947533-68-8) represents a promising building block in both life sciences and materials research. Its structural features, combined with the growing body of literature on imidazo[1,2-a]pyridine chemistry, underscore its importance in modern scientific endeavors. As interest in targeted drug delivery and functional materials continues to expand, this compound is poised to remain a focal point of innovation.